Cas no 1049768-69-5 (N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride)

N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride is a synthetic organic compound featuring a fluorophenyl and isopropylaminoacetamide backbone, stabilized as a hydrochloride salt for enhanced solubility and handling. The presence of the fluorine substituent contributes to its potential bioactivity, making it a candidate for pharmaceutical research, particularly in receptor-targeted studies. The hydrochloride form ensures improved stability and compatibility in formulation processes. Its well-defined structure allows for precise modifications, supporting applications in medicinal chemistry and drug development. The compound’s purity and consistent synthesis make it suitable for analytical and preclinical investigations.
N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride structure
1049768-69-5 structure
Product Name:N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride
CAS No:1049768-69-5
MF:C11H16ClFN2O
MW:246.708945274353
CID:3110122
PubChem ID:16243295
Update Time:2025-11-07

N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride
    • EN300-09192
    • 1049768-69-5
    • G41359
    • ZRB76869
    • Z56970141
    • N-(4-fluorophenyl)-2-(propan-2-ylamino)acetamide;hydrochloride
    • N-(4-fluorophenyl)-2-[(propan-2-yl)amino]acetamidehydrochloride
    • SR-01000050663-1
    • N-(4-fluorophenyl)-2-[(propan-2-yl)amino]acetamide hydrochloride
    • SR-01000050663
    • Inchi: 1S/C11H15FN2O.ClH/c1-8(2)13-7-11(15)14-10-5-3-9(12)4-6-10;/h3-6,8,13H,7H2,1-2H3,(H,14,15);1H
    • InChI Key: CEDPFFFCPTXCNY-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)NC(CNC(C)C)=O

Computed Properties

  • Exact Mass: 246.0935190Da
  • Monoisotopic Mass: 246.0935190Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų

N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride Pricemore >>

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Additional information on N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride

Market Research and Analysis of N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride in the Chemical-Biomedical Field

The compound N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride, identified by the CAS number 1049768-69-5, has garnered significant attention in the chemical-biomedical field due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an in-depth analysis of the latest advancements, market demands, and future prospects associated with this compound.

Recent studies have highlighted the pharmacological properties of N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride, particularly its role as a promising candidate in the treatment of various diseases. The compound has demonstrated efficacy in preclinical models, showcasing its potential as a novel therapeutic agent. Its unique chemical structure, characterized by a fluorophenyl group and an isopropylamino substituent, contributes to its bioactivity and selectivity.

Market demand for this compound is driven by its application in both academic research and industrial drug development. The global pharmaceutical industry is increasingly focusing on innovative chemical entities that can address unmet medical needs. As a result, suppliers specializing in fine chemicals and intermediates are experiencing heightened demand for N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride to support research and development activities.

To meet the growing demand, several key players in the chemical-biomedical sector have optimized their production processes to ensure high-quality synthesis of this compound. Advanced synthetic methodologies, including catalytic asymmetric synthesis and scalable manufacturing techniques, have been employed to enhance yield and purity. These advancements have not only improved the availability of the compound but also reduced production costs, making it more accessible for researchers worldwide.

From a regulatory perspective, N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride is subject to stringent quality control measures to ensure compliance with international standards. Regulatory agencies such as the FDA and EMA require thorough characterization of chemical entities to guarantee safety and efficacy. Recent studies have demonstrated that this compound meets these standards, further solidifying its position in the market.

In conclusion, N-(4-fluorophenyl)-2-(isopropylamino)acetamide hydrochloride represents a significant advancement in the chemical-biomedical field. Its promising therapeutic potential, coupled with increasing market demand, positions it as a key player in future drug development efforts. As research continues to uncover new applications for this compound, its role in addressing critical healthcare challenges will undoubtedly expand.

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